Cas no 1250068-76-8 (1-(2-cyclopentylethyl)cyclopropan-1-ol)

• Product Name: 1-(2-cyclopentylethyl)cyclopropan-1-ol
• CAS No: 1250068-76-8
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 5983448
• PubChem ID: 62669499
• Update Time: 2025-09-28

1-(2-cyclopentylethyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopentylethyl)cyclopropan-1-ol
• AKOS011963544
• 1250068-76-8
• EN300-1255582

• Inchi： 1S/C10H18O/c11-10(7-8-10)6-5-9-3-1-2-4-9/h9,11H,1-8H2
• InChI Key： DLEUZBQEPHSANE-UHFFFAOYSA-N
• SMILES： OC1(CCC2CCCC2)CC1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 1-(2-cyclopentylethyl)cyclopropan-1-ol

Research Brief on 1-(2-cyclopentylethyl)cyclopropan-1-ol (CAS: 1250068-76-8) in Chemical Biology and Pharmaceutical Applications

1-(2-cyclopentylethyl)cyclopropan-1-ol (CAS: 1250068-76-8) is a cyclopropane derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound features a cyclopropane ring fused with a cyclopentylethyl group, which contributes to its stereochemical complexity and biological activity. Recent studies have explored its role as a versatile intermediate in drug synthesis and its interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 1-(2-cyclopentylethyl)cyclopropan-1-ol, highlighting its efficiency as a building block for bioactive molecules. The research demonstrated that this compound can be synthesized via a palladium-catalyzed cyclopropanation reaction, achieving high yields and enantiomeric purity. These findings are significant for the scalable production of derivatives with potential applications in central nervous system (CNS) disorders, given the compound's ability to cross the blood-brain barrier.

In pharmacological studies, 1-(2-cyclopentylethyl)cyclopropan-1-ol has shown promise as a modulator of gamma-aminobutyric acid (GABA) receptors. A preclinical trial reported in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit anxiolytic and anticonvulsant effects in murine models, with reduced off-target toxicity compared to classical GABAergic drugs. The study attributed these effects to the compound's rigid cyclopropane structure, which enhances binding specificity to GABA_A receptor subtypes.

Further research has explored the compound's potential in oncology. A collaborative study between academic and industrial researchers (2024) identified 1-(2-cyclopentylethyl)cyclopropan-1-ol as a precursor for inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The compound's cyclopropyl group was found to interact with the zinc-binding domain of HDAC2, suggesting its utility in designing isoform-selective HDAC inhibitors. This discovery opens new avenues for targeted cancer therapies with minimized side effects.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of 1-(2-cyclopentylethyl)cyclopropan-1-ol derivatives. Recent computational studies have employed molecular dynamics simulations to predict metabolic stability and hepatotoxicity risks, as reported in Chemical Research in Toxicology (2024). These in silico approaches are guiding the rational design of next-generation derivatives with improved safety profiles.

In conclusion, 1-(2-cyclopentylethyl)cyclopropan-1-ol (CAS: 1250068-76-8) represents a promising scaffold in medicinal chemistry, with demonstrated applications in CNS disorders and oncology. Future research directions include the development of asymmetric synthesis methods and further investigation of its mechanism of action at the molecular level. The compound's versatility underscores its potential to address unmet medical needs across multiple therapeutic areas.